Cas no 339018-31-4 (Thiazole, 2-chloro-5-[(4-fluorophenoxy)methyl]-)

• Product Name: Thiazole, 2-chloro-5-[(4-fluorophenoxy)methyl]-
• CAS No: 339018-31-4
• MF: C₁₀H₇ClFNOS
• MW: 243.685083627701
• MDL: MFCD01443859
• CID: 5195212
• Update Time: 2026-03-05

Thiazole, 2-chloro-5-[(4-fluorophenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 2-chloro-5-[(4-fluorophenoxy)methyl]-

• MDL： MFCD01443859
• Inchi： 1S/C10H7ClFNOS/c11-10-13-5-9(15-10)6-14-8-3-1-7(12)2-4-8/h1-5H,6H2
• InChI Key： INULDWDOGXAZAC-UHFFFAOYSA-N
• SMILES： S1C(COC2=CC=C(F)C=C2)=CN=C1Cl

Experimental Properties

• Density: 1.408±0.06 g/cm3(Predicted)
• Boiling Point: 374.2±45.0 °C(Predicted)
• pka: 1.33±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Thiazole, 2-chloro-5-[(4-fluorophenoxy)methyl]-

Thiazole, 2-chloro-5-[(4-fluorophenoxy)methyl]-: A Comprehensive Overview

Thiazole, a heterocyclic compound with a five-membered ring containing sulfur and nitrogen atoms, has been a subject of extensive research due to its versatile applications in various fields. Among the numerous derivatives of thiazole, 2-chloro-5-[(4-fluorophenoxy)methyl]thiazole, identified by the CAS number 339018-31-4, stands out for its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. This compound has garnered significant attention in recent years due to its promising role in drug design and material science.

The structure of 2-chloro-5-[(4-fluorophenoxy)methyl]thiazole is characterized by a thiazole ring substituted with a chlorine atom at the 2-position and a (4-fluorophenoxy)methyl group at the 5-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly reactive and versatile in chemical transformations. The presence of the chlorine atom introduces electron-withdrawing effects, while the (4-fluorophenoxy)methyl group adds both electronic and steric complexity to the molecule. These features make it an ideal candidate for various synthetic modifications and functionalization.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery. The compound's ability to act as a scaffold for bioactive molecules has been extensively explored. For instance, researchers have reported that 2-chloro-5-[(4-fluorophenoxy)methyl]thiazole exhibits potent anti-inflammatory and antioxidant activities, making it a promising lead compound for developing new therapeutic agents. Additionally, its ability to form stable metal complexes has opened avenues for its application in catalysis and coordination chemistry.

In terms of synthesis, several methods have been developed to prepare 2-chloro-5-[(4-fluorophenoxy)methyl]thiazole. One common approach involves the reaction of 2-chlorothiazole with (4-fluorophenoxy)methanol under appropriate conditions. This method leverages nucleophilic substitution reactions to achieve high yields and good purity. Recent advancements in catalytic systems have further optimized this process, enabling greener and more efficient syntheses.

The physical properties of this compound are also worth noting. It has a melting point of approximately 160°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. Furthermore, its stability under thermal and oxidative conditions has been thoroughly investigated, confirming its suitability for long-term storage and use in diverse chemical environments.

In recent years, there has been growing interest in exploring the applications of thiazole derivatives in materials science. For example, researchers have demonstrated that thin films prepared from this compound exhibit excellent electrical conductivity and mechanical stability. These properties make them ideal candidates for use in flexible electronics and advanced sensors. Moreover, the compound's ability to act as a precursor for conducting polymers has further expanded its potential applications.

The environmental impact of 2-chloro-5-[(4-fluorophenoxy)methyl]thiazole is another area that has received attention. Studies have shown that it degrades relatively quickly under aerobic conditions, reducing its persistence in natural environments. However, further research is needed to fully understand its environmental fate and potential risks to aquatic organisms.

In conclusion, Thiazole, particularly the derivative with CAS number 339018-31-4, continues to be a focal point in chemical research due to its unique properties and diverse applications. From drug discovery to materials science, this compound offers immense potential for innovation across multiple disciplines. As research progresses, we can expect even more groundbreaking applications of this versatile molecule.